Cas no 583887-42-7 (2,5-Hexanedione, 3-(3-fluorophenyl)-)
583887-42-7 structure
Product Name:2,5-Hexanedione, 3-(3-fluorophenyl)-
CAS No:583887-42-7
MF:C12H13FO2
MW:208.228827238083
CID:342248
PubChem ID:11401522
Update Time:2025-04-19
2,5-Hexanedione, 3-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Hexanedione, 3-(3-fluorophenyl)-
- 3-(3-fluorophenyl)hexane-2,5-dione
- 583887-42-7
- DTXSID40464728
-
- Inchi: 1S/C12H13FO2/c1-8(14)6-12(9(2)15)10-4-3-5-11(13)7-10/h3-5,7,12H,6H2,1-2H3
- InChI Key: FVFLVPSNDWLKAR-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(C(C)=O)CC(C)=O
Computed Properties
- Exact Mass: 208.08999
- Monoisotopic Mass: 208.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,5-Hexanedione, 3-(3-fluorophenyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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